Cas no 106027-50-3 ((4-bromophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (4-bromophenyl)methyl(3-methoxypropyl)amine
• CAS No: 106027-50-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 1178899
• PubChem ID: 13782892
• Update Time: 2025-06-28

(4-bromophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-N-(3-methoxypropyl)-
• (4-bromophenyl)methyl(3-methoxypropyl)amine
• n-(4-Bromobenzyl)-3-methoxypropan-1-amine
• [(4-BROMOPHENYL)METHYL](3-METHOXYPROPYL)AMINE
• CS-0303532
• EN300-168448
• 106027-50-3
• AKOS002624701

• Inchi： 1S/C11H16BrNO/c1-14-8-2-7-13-9-10-3-5-11(12)6-4-10/h3-6,13H,2,7-9H2,1H3
• InChI Key： OYSSYESCKNWCGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCCCOC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (4-bromophenyl)methyl(3-methoxypropyl)amine

Comprehensive Overview of (4-bromophenyl)methyl(3-methoxypropyl)amine (CAS No. 106027-50-3): Properties, Applications, and Industry Insights

The compound (4-bromophenyl)methyl(3-methoxypropyl)amine (CAS No. 106027-50-3) is a specialized amine derivative with a unique molecular structure featuring a 4-bromophenyl group and a 3-methoxypropyl chain. This structure imparts distinct chemical properties, making it valuable in pharmaceutical intermediates, organic synthesis, and material science. Its bromine substituent enhances reactivity in cross-coupling reactions, while the methoxypropyl moiety contributes to solubility and stability in various solvents.

In recent years, the demand for functionalized amines like (4-bromophenyl)methyl(3-methoxypropyl)amine has surged due to their role in developing targeted drug delivery systems and bioactive molecules. Researchers are particularly interested in its potential as a building block for neurological agents, given the 4-bromophenyl group's affinity for certain receptor sites. Additionally, its application in polymer chemistry for creating high-performance coatings aligns with the growing focus on sustainable materials.

The synthesis of CAS No. 106027-50-3 typically involves reductive amination or nucleophilic substitution reactions, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industrial standards. Users frequently search for "synthesis protocol for (4-bromophenyl)methyl(3-methoxypropyl)amine" or "CAS 106027-50-3 suppliers," reflecting its niche but growing market.

From an SEO perspective, this compound intersects with trending topics like green chemistry and precision medicine. Its low environmental impact synthesis methods resonate with ESG (Environmental, Social, and Governance) trends, while its biomedical applications attract queries like "amine derivatives in drug discovery." The long-tail keyword "buy (4-bromophenyl)methyl(3-methoxypropyl)amine high purity" highlights commercial interest.

Safety data for 106027-50-3 emphasizes standard laboratory precautions, including glove use and ventilation. While not classified as hazardous under major regulatory frameworks, its brominated aromatic nature warrants careful handling. Regulatory databases often list it under "specialty chemicals" rather than restricted categories, making it accessible for R&D purposes.

In conclusion, (4-bromophenyl)methyl(3-methoxypropyl)amine exemplifies the convergence of structural versatility and application diversity. Its relevance in cutting-edge research and alignment with industry trends ensure sustained interest, driven by both scientific and commercial communities.